molecular formula C20H19N3O4S B1235324 7-(4-(Phenylsulfonyl)butoxy)-1,3-dihydro-2H-imidazo(4,5-b)quinolin-2-one CAS No. 112859-12-8

7-(4-(Phenylsulfonyl)butoxy)-1,3-dihydro-2H-imidazo(4,5-b)quinolin-2-one

Cat. No. B1235324
CAS RN: 112859-12-8
M. Wt: 397.4 g/mol
InChI Key: PSFRCKHLCWZSJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-(4-(Phenylsulfonyl)butoxy)-1,3-dihydro-2H-imidazo(4,5-b)quinolin-2-one, also known as 7-(4-(Phenylsulfonyl)butoxy)-1,3-dihydro-2H-imidazo(4,5-b)quinolin-2-one, is a useful research compound. Its molecular formula is C20H19N3O4S and its molecular weight is 397.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-(4-(Phenylsulfonyl)butoxy)-1,3-dihydro-2H-imidazo(4,5-b)quinolin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(4-(Phenylsulfonyl)butoxy)-1,3-dihydro-2H-imidazo(4,5-b)quinolin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

112859-12-8

Molecular Formula

C20H19N3O4S

Molecular Weight

397.4 g/mol

IUPAC Name

7-[4-(benzenesulfonyl)butoxy]-1,3-dihydroimidazo[4,5-b]quinolin-2-one

InChI

InChI=1S/C20H19N3O4S/c24-20-22-18-13-14-12-15(8-9-17(14)21-19(18)23-20)27-10-4-5-11-28(25,26)16-6-2-1-3-7-16/h1-3,6-9,12-13H,4-5,10-11H2,(H2,21,22,23,24)

InChI Key

PSFRCKHLCWZSJR-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)S(=O)(=O)CCCCOC2=CC3=CC4=C(NC(=O)N4)N=C3C=C2

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)CCCCOC2=CC3=CC4=C(NC(=O)N4)N=C3C=C2

Other CAS RN

112859-12-8

synonyms

2H-Imidazo(4,5-b)quinolin-2-one, 1,3-dihydro-7-(4-(phenylsulfonyl)butoxy)-
7-(4-(phenylsulfonyl)butoxy)-1,3-dihydro-2H-imidazo(4,5-b)quinolin-2-one
BMY 21638
BMY-21638

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-[[2-nitro-5-[4-(phenylsulfonyl)butoxy]phenyl]methylene]-2,4-imidazolidinedione (4.12 g, 9.1 mmol) in dimethylformamide (125 mL) was hydrogenated at 60 p.s.i. over 10% palladium on charcoal (1.25 g) in a low pressure hydrogenation apparatus. After 18 hours, the mixture was filtered through kieselguhr, the solvent evaporated and the residue dissolved in dimethylformamide (125 mL) and resubjected to hydrogenation over 10% palladium on charcoal (1.2 g). After 4 hours, the mixture was filtered through kieselguhr, concentrated in vacuo and the residue dissolved in refluxing methanol (150 mL). Iodine (2.35 g, 9 mmol) was added and the mixture refluxed for 1 hour, cooled and diluted with 10% sodium thiosulfate solution and 10% potassium carbonate solution. The mixture was stirred for 10 minutes, filtered and the solid washed with water and dried at 90° C. in vacuo. Crystallization from acetonitrile/dimethylformamide/water afforded 7-[4-(phenylsulfonyl)butoxy]-1,3-dihydro-2H-imidazo[4,5-b]quinolin-2-one as a partial hydrate (1.90 g, 51%), m.p. 258° C. (dec.).
Name
5-[[2-nitro-5-[4-(phenylsulfonyl)butoxy]phenyl]methylene]-2,4-imidazolidinedione
Quantity
4.12 g
Type
reactant
Reaction Step One
Quantity
2.35 g
Type
reactant
Reaction Step Two
Quantity
125 mL
Type
solvent
Reaction Step Three
Quantity
1.25 g
Type
catalyst
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.